N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide

• IUPAC Name: N-(1-amino-4-methylpentan-2-yl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H19N3O4S/c1-9(2)7-10(8-13)14-20(18,19)12-5-3-11(4-6-12)15(16)17/h3-6,9-10,14H,7-8,13H2,1-2H3
• InChI Key: VMFWEIUOGRQDJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN)NS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol

Description

N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide, also known as AMPSA, is a sulfonamide compound that has been widely used in scientific research. This chemical compound has various potential applications in the field of biochemistry, pharmacology, and medicinal chemistry. The purpose of

Mechanism of Action

The precise mechanism of action of N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide is not well understood. However, it has been proposed that N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide interacts with proteins and other biomolecules through non-covalent interactions such as hydrogen bonding and electrostatic interactions. This interaction results in changes in the fluorescence properties of N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide, which can be used to detect protein conformational changes and ligand binding.
Biochemical and Physiological Effects
N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide has been shown to have minimal toxicity and does not have any significant physiological effects. It has been used in various in vitro studies to investigate protein-ligand interactions and conformational changes.

Advantages and Limitations for Lab Experiments

N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide has several advantages for lab experiments. It is a highly sensitive and selective tool compound that can be used to detect protein conformational changes and ligand binding. Additionally, N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide has minimal toxicity and does not have any significant physiological effects. However, the limitations of N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide include its high cost and limited availability. Additionally, N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide is not suitable for in vivo studies due to its limited bioavailability.

Future Directions

For the use of N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide in scientific research include the development of new fluorescent probes, the development of new sulfonamide compounds, and the study of protein-ligand interactions in complex biological systems.

Synthesis Methods

N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide can be synthesized by reacting 4-nitrobenzenesulfonyl chloride with 1-amino-4-methylpentane-2-ol in the presence of a base such as triethylamine. The reaction results in the formation of N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide as a white solid.

Scientific Research Applications

N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide has been used as a tool compound in various scientific research studies. It has been utilized as a fluorescent probe for the detection of protein conformational changes. Additionally, N-(1-Amino-4-methylpentan-2-yl)-4-nitrobenzene-1-sulfonamide has been used as a pH sensor in biological systems. It has also been used as a ligand for the study of protein-ligand interactions.